1-(4-Bromobenzyl)piperidin-4-ol
Cat. No. B3111689
Key on ui cas rn:
184921-07-1
M. Wt: 270.17 g/mol
InChI Key: ADVVFZJCQAZNBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07125896B2
Procedure details
4-Bromobenzylbromide (3 g) was stirred with 4-hydroxypiperidine (1.21 g) and potassium carbonate (1.99 g) in dimethylacetamide (15 ml) at 50° C. for 3 h. The reaction mixture was then allowed to cool, poured into water (80 ml) and extracted with ethyl acetate (3×50 ml). The combined extracts were washed with water, dried (MgSO4), filtered and evaporated. The residue was purified by column chromatography, eluting with a gradient of 0–3% methanol in dichloromethane, to afford the product as a viscous, colourless oil (2.02 g).
Name
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6]Br)=[CH:4][CH:3]=1.[OH:10][CH:11]1[CH2:16][CH2:15][NH:14][CH2:13][CH2:12]1.C(=O)([O-])[O-].[K+].[K+].O>CC(N(C)C)=O>[Br:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][N:14]2[CH2:15][CH2:16][CH:11]([OH:10])[CH2:12][CH2:13]2)=[CH:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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3 g
|
|
Type
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reactant
|
|
Smiles
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BrC1=CC=C(CBr)C=C1
|
|
Name
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|
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Quantity
|
1.21 g
|
|
Type
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reactant
|
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Smiles
|
OC1CCNCC1
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|
Name
|
|
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Quantity
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1.99 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
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|
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Quantity
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15 mL
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|
Type
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solvent
|
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Smiles
|
CC(=O)N(C)C
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Step Two
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Name
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|
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Quantity
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80 mL
|
|
Type
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reactant
|
|
Smiles
|
O
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Conditions
Other
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Conditions are dynamic
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1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to cool
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate (3×50 ml)
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WASH
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Type
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WASH
|
|
Details
|
The combined extracts were washed with water
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The residue was purified by column chromatography
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WASH
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Type
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WASH
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|
Details
|
eluting with a gradient of 0–3% methanol in dichloromethane
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1=CC=C(CN2CCC(CC2)O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.02 g | |
| YIELD: CALCULATEDPERCENTYIELD | 62.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
